Cas no 2387595-96-0 (1H-Indole-2-carboxylic acid, 7,7-difluoro-4,5,6,7-tetrahydro-, methyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 7,7-difluoro-4,5,6,7-tetrahydro-, methyl ester
• CAS No: 2387595-96-0
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• MDL: MFCD32220340
• CID: 5184797
• Update Time: 2025-10-20

1H-Indole-2-carboxylic acid, 7,7-difluoro-4,5,6,7-tetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 7,7-difluoro-4,5,6,7-tetrahydro-, methyl ester

• MDL： MFCD32220340
• Inchi： 1S/C10H11F2NO2/c1-15-9(14)7-5-6-3-2-4-10(11,12)8(6)13-7/h5,13H,2-4H2,1H3
• InChI Key： CFKFQOYZYJEFIV-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2(F)F)C=C1C(OC)=O

Additional information on 1H-Indole-2-carboxylic acid, 7,7-difluoro-4,5,6,7-tetrahydro-, methyl ester

1H-Indole-2-carboxylic acid, 7,7-difluoro-4,5,6,7-tetrahydro-, methyl ester

The compound 1H-Indole-2-carboxylic acid, 7,7-difluoro-4,5,6,7-tetrahydro-, methyl ester (CAS No. 2387595-96-0) is a highly specialized organic molecule with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its indole core structure, which is a bicyclic aromatic system consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety is further substituted with a carboxylic acid group at the 2-position and a methyl ester group at the same position. Additionally, the molecule features a tetrahydro structure at positions 4,5,6, and 7 of the indole ring system.

Recent advancements in medicinal chemistry have highlighted the potential of this compound as a lead molecule for drug development. The presence of the methyl ester group enhances the compound's bioavailability by improving its solubility in lipid-rich environments. Furthermore, the difluoro substitution at position 7 introduces steric hindrance and electronic effects that can modulate the compound's interaction with biological targets such as enzymes or receptors.

One of the most intriguing aspects of 1H-Indole-2-carboxylic acid derivatives is their ability to act as scaffolds for constructing bioactive molecules. For instance, researchers have explored the use of this compound as a precursor for synthesizing inhibitors of histone deacetylases (HDACs), which are enzymes implicated in various pathological conditions including cancer and neurodegenerative diseases. The tetrahydro structure in this compound provides additional sites for functionalization, enabling chemists to design molecules with enhanced potency and selectivity.

From a structural standpoint, 1H-Indole-2-carboxylic acid exhibits a unique balance between rigidity and flexibility. The indole ring system imparts rigidity to the molecule due to its aromatic nature and planar geometry. In contrast, the tetrahydro portion introduces some degree of flexibility by virtue of its non-aromatic and saturated structure. This combination allows the molecule to adopt various conformations that can be advantageous in binding to target proteins.

Recent studies have also focused on the synthesis and characterization of 1H-Indole-2-carboxylic acid derivatives using advanced methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques have enabled chemists to prepare enantiomerically pure versions of this compound with high efficiency. Such enantioselective syntheses are critical for exploring stereochemical effects on biological activity.

In terms of applications beyond pharmacology, 1H-Indole-2-carboxylic acid derivatives have shown promise in materials science as well. For example, researchers have investigated their use as building blocks for constructing supramolecular assemblies and functional polymers. The carboxylic acid group can serve as a site for covalent cross-linking or non-covalent interactions such as hydrogen bonding.

It is worth noting that 1H-Indole-2-carboxylic acid derivatives are also being explored in green chemistry initiatives due to their potential for being synthesized from renewable resources or under environmentally benign conditions. This aligns with global efforts to develop sustainable chemical processes that minimize waste generation and reduce reliance on non-renewable resources.

In conclusion,1H-Indole-2-carboxylic acid, with its versatile structure and diverse functional groups (including methyl ester, difluoro substitution, and tetrahydro indole core) represents a valuable tool in modern organic synthesis and drug discovery. Its ability to serve as both a structural template for creating bioactive molecules and a functional building block for advanced materials underscores its importance in contemporary chemical research.